Cas no 27044-40-2 (6-Ethyl-2,3-dimethyl-benzofuran)

• Product Name: 6-Ethyl-2,3-dimethyl-benzofuran
• CAS No: 27044-40-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 2930928
• Update Time: 2023-08-10

6-Ethyl-2,3-dimethyl-benzofuran Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2,3-dimethyl-benzofuran
• 6-Ethyl-2,3-dimethyl-benzofuran

• Inchi： 1S/C12H14O/c1-4-10-5-6-11-8(2)9(3)13-12(11)7-10/h5-7H,4H2,1-3H3
• InChI Key： UIPCLFZTJHVADT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2C=CC(CC)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 3.9
• Topological Polar Surface Area: 13.1